Cas no 1805889-80-8 (2-(Difluoromethoxy)-4-nitrophenylpropanal)

2-(Difluoromethoxy)-4-nitrophenylpropanal is a fluorinated aromatic aldehyde with a nitrophenyl substituent, offering unique reactivity due to its electron-withdrawing nitro group and difluoromethoxy functionality. This compound is valuable in synthetic organic chemistry, particularly in the construction of complex molecules, where its aldehyde group serves as a versatile intermediate for condensation, reduction, or nucleophilic addition reactions. The difluoromethoxy moiety enhances metabolic stability and lipophilicity, making it useful in pharmaceutical and agrochemical research. Its well-defined structure allows for precise modifications, enabling applications in the development of bioactive compounds. The compound is typically handled under controlled conditions due to its sensitivity.
2-(Difluoromethoxy)-4-nitrophenylpropanal structure
1805889-80-8 structure
Product Name:2-(Difluoromethoxy)-4-nitrophenylpropanal
CAS No:1805889-80-8
MF:C10H9F2NO4
MW:245.179569959641
CID:4961505
Update Time:2025-06-14

2-(Difluoromethoxy)-4-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethoxy)-4-nitrophenylpropanal
    • Inchi: 1S/C10H9F2NO4/c1-6(5-14)8-3-2-7(13(15)16)4-9(8)17-10(11)12/h2-6,10H,1H3
    • InChI Key: MLPGGHQGAFDEAH-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C=CC=1C(C=O)C)[N+](=O)[O-])F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 282
  • XLogP3: 2.6
  • Topological Polar Surface Area: 72.1

2-(Difluoromethoxy)-4-nitrophenylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014005283-250mg
2-(Difluoromethoxy)-4-nitrophenylpropanal
1805889-80-8 97%
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480.00 USD 2021-06-22
Alichem
A014005283-500mg
2-(Difluoromethoxy)-4-nitrophenylpropanal
1805889-80-8 97%
500mg
782.40 USD 2021-06-22
Alichem
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2-(Difluoromethoxy)-4-nitrophenylpropanal
1805889-80-8 97%
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Additional information on 2-(Difluoromethoxy)-4-nitrophenylpropanal

Recent Advances in the Study of 2-(Difluoromethoxy)-4-nitrophenylpropanal (CAS: 1805889-80-8)

The compound 2-(Difluoromethoxy)-4-nitrophenylpropanal (CAS: 1805889-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique chemical properties of 2-(Difluoromethoxy)-4-nitrophenylpropanal, particularly its role as an intermediate in the synthesis of more complex bioactive molecules. The presence of the difluoromethoxy and nitro functional groups in its structure has been shown to enhance its reactivity and binding affinity to specific biological targets. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to characterize its molecular structure and confirm its purity.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(Difluoromethoxy)-4-nitrophenylpropanal exhibits promising inhibitory effects on certain enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the pharmacokinetic properties of 2-(Difluoromethoxy)-4-nitrophenylpropanal have revealed favorable absorption and distribution profiles in animal models. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects. Researchers are currently exploring structural modifications to enhance its bioavailability and therapeutic efficacy while reducing toxicity.

In addition to its direct biological applications, 2-(Difluoromethoxy)-4-nitrophenylpropanal has also been utilized as a key building block in the synthesis of more complex pharmaceutical agents. For example, it has been incorporated into the design of novel small-molecule inhibitors targeting protein-protein interactions in cancer cells. The versatility of this compound underscores its importance in medicinal chemistry and drug discovery.

Looking ahead, ongoing research efforts are focused on elucidating the precise mechanisms of action of 2-(Difluoromethoxy)-4-nitrophenylpropanal and its derivatives. Collaborative studies between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The compound's unique structural features and biological activities position it as a valuable candidate for further investigation in the development of next-generation therapeutics.

In conclusion, the recent advancements in the study of 2-(Difluoromethoxy)-4-nitrophenylpropanal (CAS: 1805889-80-8) highlight its potential as a versatile and pharmacologically relevant molecule. Continued research in this area holds promise for the discovery of new drugs with improved efficacy and safety profiles, addressing unmet medical needs in various therapeutic areas.

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